Alanine, 3-azido-, tert-butyl ester, DL-

Description

"Alanine, 3-azido-, tert-butyl ester, DL-" refers to a non-natural amino acid derivative with specific chemical modifications . Specifically, it is an azidated amino ester, bearing an azide group (-N3) at the 3rd position of the alanine molecule and a tert-butyl ester group . The "DL" designation indicates that it is a racemic mixture, containing both the D- and L- stereoisomers of alanine .

Azido amino acids, including "Alanine, 3-azido-", are of growing interest due to their versatile applications in the pharmaceutical industry and chemical synthesis . The azide group allows for further functionalization through cycloaddition reactions, such as click chemistry, or reduction to introduce amine functionalities . These modifications enable the creation of structurally diverse non-natural amino acids and peptides with unique properties . For instance, L-Alanine tert-butyl ester hydrochloride is a related compound used in solution phase peptide synthesis .

The synthesis of α-azido α-amino esters can be achieved through iron-catalyzed alkylazidation of dehydroamino acids, using peroxides as alkyl radical precursors . This method allows for the incorporation of various alkyl groups at the α-position, expanding the structural diversity of these compounds . The resulting α-alkyl-α-azide α-amino esters can be further transformed into aminal-type peptides, α-triazolo amino acids, and tetrahydro-triazolopyridines, showcasing their utility in chemical synthesis .

• CAS No.: 108283-47-2
• Product Name: Alanine, 3-azido-, tert-butyl ester, DL-
• Molecular Formula: C7H14N4O2
• Molecular Weight: 186.21 g/mol
• IUPAC Name: tert-butyl (2S)-2-amino-3-azidopropanoate
• Standard InChI: InChI=1S/C7H14N4O2/c1-7(2,3)13-6(12)5(8)4-10-11-9/h5H,4,8H2,1-3H3/t5-/m0/s1
• Standard InChIKey: IODQEOZOWBWACX-YFKPBYRVSA-N
• SMILES: CC(C)(C)OC(=O)C(CN=[N+]=[N-])N
• Canonical SMILES: CC(C)(C)OC(=O)C(CN=[N+]=[N-])N
• Synonyms: AZIDOALANINE,TERT-BUTYLESTER
• PubChem Compound: 135705
• Last Modified: Jul 17 2023